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Compound of Interest

Compound Name: Furan-3,4-dicarbaldehyde

CAS No.: 7040-25-7

Cat. No.: B3056319

Get Quote

Executive Summary
Furan-3,4-dicarbaldehyde (CAS 7040-25-7) is a specialized heterocyclic building block

distinguished by its ortho-dialdehyde functionality on a furan core. Unlike the more common

2,5-disubstituted furans (derived from biomass precursors like HMF), the 3,4-isomer offers a

unique geometry that mimics phthalaldehyde. This structural feature allows it to serve as a

critical precursor for fused-ring systems (e.g., furo[3,4-d]pyridazines), conductive polymers (via

thieno[3,4-c]furan analogues), and novel porphyrinoids (porphycenes and heteroporphyrins).

This guide details the physicochemical profile, validated synthetic routes, and reactivity

patterns of this high-value intermediate.

Physicochemical Profile
The 3,4-substitution pattern imparts distinct electronic and steric properties compared to the

2,5-isomer. The proximity of the two formyl groups facilitates intramolecular cyclization

reactions but also increases susceptibility to hydration or polymerization if not stored correctly.

Table 1: Chemical Specifications

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3056319#bc-rfq
https://www.benchchem.com/product/b3056319/docs?utm_src=pdf-body#technical-guide-furan-3-4-dicarbaldehyde-properties-synthesis-and-reactivity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Notes

IUPAC Name Furan-3,4-dicarbaldehyde
Also: 3,4-

Furandicarboxaldehyde

CAS Number 7040-25-7 Distinct from 2,5-isomer (DFF)

Molecular Formula C₆H₄O₃

Molecular Weight 124.09 g/mol

Appearance
White to pale yellow crystalline

solid

Darkens upon prolonged air

exposure

Melting Point 79 – 81 °C Literature range [1][2]

Solubility
Soluble in CHCl₃, DCM, THF,

EtOAc

Sparingly soluble in water;

susceptible to hydration

Stability
Air-sensitive (slow oxidation to

acid)

Store under inert atmosphere

at -20°C

Synthesis Strategies
The synthesis of furan-3,4-dicarbaldehyde is non-trivial due to the natural preference of furan

for

(2,5) substitution. Direct formylation (Vilsmeier-Haack) of furan occurs exclusively at the 2-
position. Therefore, indirect methods involving ring construction or functional group
interconversion from 3,4-dicarboxylic acid derivatives are required.

Primary Route: Reduction-Oxidation Sequence
The most robust protocol involves the reduction of dimethyl furan-3,4-dicarboxylate to the diol,

followed by controlled oxidation.

Mechanism & Logic:

Ester Reduction: Lithium Aluminum Hydride (LiAlH₄) is used to fully reduce the diester to 3,4-

bis(hydroxymethyl)furan. Partial reduction to the dialdehyde is difficult to control.
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Selective Oxidation: The resulting diol is oxidized using Swern conditions or activated

Manganese Dioxide (MnO₂). Swern oxidation is preferred for scale-up to avoid heavy metal

waste and over-oxidation to the carboxylic acid.

Alternative Route: Retro-Diels-Alder (rDA)
For complex derivatives, an inverse electron demand Diels-Alder (iEDDA) reaction between 4-

phenyloxazole and acetylenic dienophiles (like dimethyl acetylenedicarboxylate) followed by

retro-Diels-Alder extrusion of benzonitrile can yield furan-3,4-dicarboxylates, which feed into

the primary route [3].

Visualization: Synthesis Workflow

Figure 1: Standard Synthetic Pathway from Furan-3,4-dicarboxylic Acid
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Reactivity Profile & Applications
Furan-3,4-dicarbaldehyde acts as a bifunctional electrophile. Its reactivity is dominated by the

"phthalaldehyde-like" arrangement, enabling [3+2] and [4+2] annulations that are impossible for

the 2,5-isomer.

Condensation & Fused Ring Synthesis
The most diagnostic reaction of the 3,4-isomer is its condensation with hydrazine derivatives.

Reaction: Condensation with hydrazine hydrate.

Product: Furo[3,4-d]pyridazine.

Significance: This reaction confirms the ortho relationship of the aldehydes. The resulting

fused system is isoelectronic with phthalazine and serves as a scaffold for bioactive alkaloids

[4].
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Macrocyclization (Porphyrinoids)
Furan-3,4-dicarbaldehyde is a vital precursor for 22-oxa-21-carbaporphyrin and porphycenes.

Mechanism: Acid-catalyzed condensation with dipyrrylmethanes.

Outcome: The furan ring is incorporated into the macrocycle "reversed" (via 3,4-linkage),

altering the cavity size and coordination chemistry compared to standard N4-porphyrins.

These analogues are investigated for photodynamic therapy (PDT) due to their altered

absorption bands [5].[1]

C-C Bond Formation (Oligomers)
Double Wittig or Horner-Wadsworth-Emmons (HWE) reactions convert the dialdehyde into

divinylfuran derivatives. These are precursors to conductive polymers (poly(furan-vinylene)) or

electroactive materials where the quinoid character of the 3,4-substituted furan ring lowers the

bandgap.

Visualization: Reactivity Network

Figure 2: Key Divergent Reactivity Pathways
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Experimental Protocols
Protocol A: Synthesis of 3,4-Bis(hydroxymethyl)furan
(Intermediate)
Prerequisite: Start with Dimethyl furan-3,4-dicarboxylate.
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Setup: Flame-dry a 500 mL 3-neck round-bottom flask equipped with a reflux condenser and

addition funnel under Nitrogen atmosphere.

Reagent Prep: Suspend LiAlH₄ (1.5 g, 39.5 mmol, 2.5 equiv) in anhydrous THF (50 mL) and

cool to 0°C.

Addition: Dissolve dimethyl furan-3,4-dicarboxylate (3.0 g, 16.3 mmol) in anhydrous THF (30

mL). Add dropwise to the LiAlH₄ suspension over 20 minutes.

Reaction: Warm to room temperature and stir for 1 hour. Heat to reflux for 2 hours to ensure

completion.

Quench (Fieser Method): Cool to 0°C. Carefully add: 1.5 mL water, 1.5 mL 15% NaOH, then

4.5 mL water. Stir vigorously until a white granular precipitate forms.

Isolation: Filter through a pad of Celite. Wash the pad with THF. Concentrate the filtrate in

vacuo to yield the crude diol.

Purification: Recrystallize from EtOAc/Hexane or use directly if purity >95% (NMR check).

Expected Yield: 85-92%.[2]

Protocol B: Swern Oxidation to Furan-3,4-
dicarbaldehyde
Note: This method avoids over-oxidation common with chromic acid oxidants.

Activation: In a dry flask under N₂, dissolve oxalyl chloride (1.7 mL, 20 mmol) in dry DCM (40

mL). Cool to -78°C.

DMSO Addition: Add dry DMSO (2.8 mL, 40 mmol) dropwise. Gas evolution (CO/CO₂) will

occur. Stir for 15 mins at -78°C.

Substrate Addition: Add a solution of 3,4-bis(hydroxymethyl)furan (1.0 g, 7.8 mmol) in

minimal DCM/DMSO (5 mL) dropwise. Maintain temperature < -60°C. Stir for 45 mins.
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Base Addition: Add Triethylamine (Et₃N) (5.5 mL, 40 mmol) dropwise. A thick white

precipitate (Et₃N·HCl) will form.

Warm-up: Allow the reaction to warm to 0°C over 30 minutes.

Workup: Quench with saturated NH₄Cl solution. Extract with DCM (3x).[3] Wash organics

with water and brine.[4] Dry over Na₂SO₄.[4][5]

Purification: Flash chromatography on silica gel (Eluent: 30% EtOAc in Hexanes).

Characterization: 1H NMR (CDCl₃) δ ~9.9-10.1 ppm (s, 2H, CHO), ~8.1 ppm (s, 2H,

Furan-H).

Storage: Store immediately at -20°C under Argon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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